2-methoxy-4-methylquinolin-6-amine
Overview
Description
2-Methoxy-4-methylquinolin-6-amine (M2M6A) is a quinoline derivative that has been studied extensively due to its potential applications in the medical field. It has been shown to have a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. In addition, it has been studied for its potential use in the synthesis of various drugs and in the development of new drugs. The purpose of
Scientific Research Applications
2-methoxy-4-methylquinolin-6-amine has been studied extensively for its potential applications in the medical field. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has been used in the synthesis of various drugs, including anti-cancer drugs, and in the development of new drugs. In addition, it has been studied for its potential use in the treatment of various diseases, including Alzheimer's, Parkinson's, and cancer.
Mechanism of Action
The mechanism of action of 2-methoxy-4-methylquinolin-6-amine is not yet fully understood. However, it is believed to act through a variety of mechanisms, including the inhibition of the enzyme cyclooxygenase-2 (COX-2) and the activation of the transcription factor nuclear factor-kappa B (NF-κB). In addition, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or cell death.
Biochemical and Physiological Effects
2-methoxy-4-methylquinolin-6-amine has been shown to have a wide range of biochemical and physiological effects. It has been shown to possess anti-inflammatory and antioxidant properties, as well as anti-cancer activity. In addition, it has been shown to inhibit the growth of cancer cells by inducing apoptosis, or cell death, and to activate the transcription factor nuclear factor-kappa B (NF-κB).
Advantages and Limitations for Lab Experiments
2-methoxy-4-methylquinolin-6-amine has several advantages for laboratory experiments. It is easy to synthesize and is relatively inexpensive. In addition, it has a wide range of potential applications in the medical field. However, there are some limitations to its use in laboratory experiments. It is a relatively new compound and its mechanism of action is not yet fully understood. In addition, there are potential safety concerns associated with its use.
Future Directions
The potential applications of 2-methoxy-4-methylquinolin-6-amine are numerous and its future directions are exciting. Further research is needed to better understand its mechanism of action and to explore its potential use in the treatment of various diseases. In addition, further research is needed to explore its potential use in the synthesis of new drugs and in the development of new drugs. Additionally, research is needed to determine the safety and efficacy of 2-methoxy-4-methylquinolin-6-amine for use in clinical trials. Finally, further research is needed to explore the potential use of 2-methoxy-4-methylquinolin-6-amine in the development of new drug delivery systems.
Synthesis Methods
2-methoxy-4-methylquinolin-6-amine can be synthesized via a variety of methods, including the reaction of 2-methoxy-4-methylquinoline with 6-amino-2-methylquinoline. The reaction is carried out in aqueous media at room temperature and yields a product with a purity of up to 99%. Other methods of synthesis include the reaction of 2-methoxy-4-methylquinoline with 2-amino-6-methylquinoline in acetonitrile and the reaction of 2-methoxy-4-methylquinoline with 6-amino-2-methylquinoline in the presence of a base catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxy-4-methylquinolin-6-amine can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-methoxyaniline", "4-methylquinoline", "Sodium hydride", "Methyl iodide", "Bromine", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Copper sulfate", "Sodium hydroxide", "Ammonium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Nitration of 4-methylquinoline with nitric acid and sulfuric acid to form 2-nitro-4-methylquinoline", "Step 2: Reduction of 2-nitro-4-methylquinoline with sodium hydride and ethanol to form 4-methylquinoline-2-amine", "Step 3: Methylation of 4-methylquinoline-2-amine with methyl iodide and sodium hydride to form 2-methyl-4-methylquinoline-6-amine", "Step 4: Bromination of 2-methyl-4-methylquinoline-6-amine with bromine and hydrochloric acid to form 2-bromo-4-methylquinoline-6-amine", "Step 5: Diazotization of 2-bromo-4-methylquinoline-6-amine with sodium nitrite and hydrochloric acid to form 2-diazo-4-methylquinoline-6-amine", "Step 6: Coupling of 2-diazo-4-methylquinoline-6-amine with 2-methoxyaniline in the presence of copper sulfate and sodium acetate to form 2-methoxy-4-methylquinoline-6-amine", "Step 7: Purification of the final product by recrystallization from ethanol and water" ] } | |
CAS RN |
2758004-19-0 |
Product Name |
2-methoxy-4-methylquinolin-6-amine |
Molecular Formula |
C11H12N2O |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
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